Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)
350678-57-8 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
CAS No:350678-57-8
MF:C11H15N
MW:161.243502855301
CID:1467667
Update Time:2024-08-23
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
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- Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
- InChI Key: ANEGOXNGPXRGPY-SECBINFHSA-N
- SMILES: [C@@H]1(C)C2=C(C=CC=C2)CCN1C
Computed Properties
- Exact Mass: 161.12055
Experimental Properties
- Density: 0.963±0.06 g/cm3(Predicted)
- Boiling Point: 227.1±9.0 °C(Predicted)
- PSA: 3.24
- pka: 8.86±0.40(Predicted)
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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